4-({[(2,2,2-Trifluoroethoxy)carbonyl]amino}methyl)benzenecarboxylic acid

• IUPAC Name: 4-[(2,2,2-trifluoroethoxycarbonylamino)methyl]benzoic acid
• InChI: InChI=1S/C11H10F3NO4/c12-11(13,14)6-19-10(18)15-5-7-1-3-8(4-2-7)9(16)17/h1-4H,5-6H2,(H,15,18)(H,16,17)
• InChI Key: UXHNDWIFAYRZDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)OCC(F)(F)F)C(=O)O
• Molecular Formula: C11H10F3NO4
• Molecular Weight: 277.20 g/mol

Description

“4-({[(2,2,2-Trifluoroethoxy)carbonyl]amino}methyl)benzenecarboxylic acid” is a chemical compound with the molecular formula C11H10F3NO4. It has a molecular weight of 277.2. The compound is solid in physical form.

Molecular Structure Analysis

The molecule contains a total of 29 bonds. There are 19 non-H bonds, 8 multiple bonds, 5 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aromatic), 1 (thio-) carbamate (aliphatic), and 1 hydroxyl group.

Physical And Chemical Properties Analysis

The compound has a melting point range of 206 - 209°C. The InChI code for the compound is 1S/C11H10F3NO4/c12-11(13,14)6-19-10(18)15-5-7-1-3-8(4-2-7)9(16)17/h1-4H,5-6H2,(H,15,18)(H,16,17).

Scientific Research Applications

Vibrational Spectroscopy and Structure Analysis

Research on related compounds such as 4-Aminobenzoic acid has been conducted to understand its vibrational spectroscopy and structure. This includes studying the energetics of different protomers and their binding motifs, which are essential for designing molecules with specific functions (Khuu, Yang, & Johnson, 2020).

Synthesis and Characterization of Novel Polymers

New aromatic polyimides have been synthesized using diamines derived from similar compounds, demonstrating the role of these chemical structures in creating materials with desirable properties such as solubility in organic solvents and thermal stability (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).

Metal-Organic Frameworks (MOFs) Development

Compounds structurally similar to 4-({[(2,2,2-Trifluoroethoxy)carbonyl]amino}methyl)benzenecarboxylic acid have been used in constructing metal-organic frameworks. These MOFs have applications in gas storage, catalysis, and chemical sensing due to their high porosity and ability to undergo postsynthetic modification (Wang, Tanabe, & Cohen, 2009).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with the compound are H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled. The precautionary statements include P261, P264, P270, P271, P280, P301 + P312 + P330, P302 + P352 + P312, P304 + P340 + P312, P363, P402 + P404, and P501.